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Compound of Interest

Compound Name: 4-Pyridoxic Acid-d3

Cat. No.: B602533 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Pyridoxic acid (PA) is a major catabolite of vitamin B6, an essential nutrient for numerous

metabolic processes within the central nervous system.[1][2] Its quantification in cerebrospinal

fluid (CSF) is crucial for diagnosing and monitoring various neurological disorders, including

inborn errors of vitamin B6 metabolism and certain forms of epilepsy.[1][2][3] Ultra-Performance

Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) offers a highly sensitive

and specific method for the accurate determination of 4-pyridoxic acid concentrations in this

complex biological matrix. This application note provides a detailed protocol for the UPLC-

MS/MS analysis of 4-pyridoxic acid in CSF, including sample preparation, instrument

parameters, and data analysis.

Experimental Protocols
1. Cerebrospinal Fluid Sample Preparation

A critical step in the analysis of 4-pyridoxic acid in CSF is the removal of proteins, which can

interfere with the UPLC-MS/MS system. Protein precipitation is the most common method

employed.
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Cerebrospinal fluid (CSF) samples, protected from light and stored at -80°C.

Acetonitrile (ACN), LC-MS grade.

Trichloroacetic acid (TCA) solution (50 g/L in water).

Internal Standard (IS) solution: Isotopically labeled 4-pyridoxic acid (e.g., 4-pyridoxic acid-

D2).

Microcentrifuge tubes.

Microcentrifuge.

Autosampler vials.

Protocol:

Thaw frozen CSF samples on ice, ensuring they are protected from light.

In a microcentrifuge tube, combine 100 µL of CSF with a known concentration of the internal

standard solution.

For protein precipitation, add 200 µL of ice-cold acetonitrile. Alternatively, 50 g/L

trichloroacetic acid can be used.

Vortex the mixture thoroughly for 30 seconds.

Incubate the mixture at 4°C for 10 minutes to facilitate protein precipitation.

Centrifuge the tubes at 15,000 x g for 10 minutes at 4°C.

Carefully collect the supernatant and transfer it to a clean autosampler vial for UPLC-MS/MS

analysis.

2. UPLC-MS/MS Analysis

Instrumentation:

UPLC system (e.g., Waters ACQUITY UPLC).
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Tandem mass spectrometer (e.g., Waters Xevo TQ-S).

UPLC Conditions:

Column: ACQUITY UPLC HSS T3 column (2.1 x 100 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

Gradient Elution: A typical gradient would start with a high percentage of mobile phase A,

with a linear increase in mobile phase B over several minutes to elute 4-pyridoxic acid.

MS/MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Capillary Voltage: 3.0 kV.

Source Temperature: 150°C.

Desolvation Temperature: 400°C.

Cone Gas Flow: 50 L/hr.

Desolvation Gas Flow: 800 L/hr.

Collision Gas: Argon.

Multiple Reaction Monitoring (MRM) Transitions:

4-Pyridoxic Acid: m/z 184.1 → 148.1.
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4-Pyridoxic Acid-D2 (IS): m/z 186.1 → 150.1.

3. Data Analysis and Quantification

Calibration Curve: A calibration curve is constructed by analyzing a series of known

concentrations of 4-pyridoxic acid standards prepared in a surrogate matrix (e.g., Ringer's

solution) and subjected to the same sample preparation procedure. The curve is generated

by plotting the peak area ratio of the analyte to the internal standard against the

concentration. A linear regression with a weighting factor of 1/x is typically used.

Quantification: The concentration of 4-pyridoxic acid in the CSF samples is determined by

interpolating the peak area ratio from the calibration curve.

Data Presentation
Table 1: Summary of Quantitative Performance Data for UPLC-MS/MS Analysis of 4-Pyridoxic

Acid in CSF

Parameter Result Reference

Linearity Range 5 - 200 nmol/L

Correlation Coefficient (R²) > 0.99

Limit of Quantification (LOQ) 0.03 - 5.37 nM

Within-day Precision (%CV) 1.7% - 2.6%

Inter-day Precision (%CV) 1.7% - 2.6%

Accuracy (in pooled CSF) 90.5% - 120.1%

Recovery of Internal Standard 93% - 96%

Mandatory Visualization
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Caption: Experimental workflow for UPLC-MS/MS analysis of 4-pyridoxic acid in CSF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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